Cas no 120444-24-8 (3-Deoxy-3-fluoro-D-myo-inositol)

3-Deoxy-3-fluoro-D-myo-inositol structure
120444-24-8 structure
Product Name:3-Deoxy-3-fluoro-D-myo-inositol
CAS No:120444-24-8
MF:C6H11FO5
MW:182.146946191788
CID:168779
PubChem ID:3036525
Update Time:2025-04-19

3-Deoxy-3-fluoro-D-myo-inositol Chemical and Physical Properties

Names and Identifiers

    • D-myo-Inositol,3-deoxy-3-fluoro-
    • (1S,2S,4R,5S)-6-fluorocyclohexane-1,2,3,4,5-pentol
    • 3-Deoxy-3-fluoro-D-myo-inositol
    • 3-F-INS
    • (1S,2R,4S,5S)-6-fluorocyclohexane-1,2,3,4,5-pentol
    • 3-deoxy-3-fluoroinositol
    • 3-Deoxy-3-fluoro-myo-inositol
    • CHEMBL2304134
    • D-myo-Inositol, 3-deoxy-3-fluoro-
    • AKOS006275471
    • (1S,2R,3R,4S,5S,6R)-6-fluorocyclohexane-1,2,3,4,5-pentaol
    • 120444-24-8
    • Inchi: 1S/C6H11FO5/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-6,8-12H/t1?,2-,3-,4-,5+,6?/m1/s1
    • InChI Key: PDTJJYSBSOKEOY-WWHKVMGRSA-N
    • SMILES: FC1[C@H]([C@@H](C([C@@H]([C@@H]1O)O)O)O)O

Computed Properties

  • Exact Mass: 182.059
  • Monoisotopic Mass: 182.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101A^2
  • XLogP3: -2.7

Experimental Properties

  • Density: 1.71
  • Boiling Point: 304.7°Cat760mmHg
  • Flash Point: 138.1°C
  • Refractive Index: 1.581

3-Deoxy-3-fluoro-D-myo-inositol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D235140-100mg
3-Deoxy-3-fluoro-D-myo-inositol
120444-24-8
100mg
$299.00 2023-05-18
TRC
D235140-1g
3-Deoxy-3-fluoro-D-myo-inositol
120444-24-8
1g
$ 1950.00 2022-06-05
TRC
D235140-1000mg
3-Deoxy-3-fluoro-D-myo-inositol
120444-24-8
1g
$2354.00 2023-05-18
Biosynth
MD13900-1 g
3-Deoxy-3-fluoro-D-myo-inositol
120444-24-8
1g
$2,310.00 2023-01-03
TRC
D235140-500mg
3-Deoxy-3-fluoro-D-myo-inositol
120444-24-8
500mg
$ 1200.00 2023-09-08
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